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Compound of Interest

Compound Name: Isariin C

Cat. No.: B15572489 Get Quote

For Immediate Release

[City, State] – [Date] – A comprehensive technical guide has been compiled to delineate the

chemical structure and properties of Isariin C, a cyclodepsipeptide of significant interest to the

scientific community. This document provides an in-depth analysis for researchers, scientists,

and drug development professionals, consolidating available data on its molecular composition

and characteristics.

Chemical Structure and Identity
Isariin C is a member of the isariin family of cyclodepsipeptides, which are complex molecules

produced by certain fungi. The definitive structure of Isariin C was elucidated in 1981 by

Deffieux and his colleagues through meticulous analysis of metabolites from the fungus Isaria

felina.[1][2] It is a cyclic depsipeptide, meaning its structure contains a ring formed by a

sequence of amino acids and at least one ester bond.

The core of Isariin C is a pentapeptide that is cyclized by a β-hydroxy acid. While the precise

stereochemistry and complete structural diagram require access to the original publication for

full confirmation, the fundamental composition has been established.

Table 1: Chemical Identity of Isariin C
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Identifier Value Source

Class Cyclodepsipeptide [1][2]

Origin Isaria felina [1][2]

Core Structure
Pentapeptide linked to a β-

hydroxy acid
[1]

Physicochemical Properties
Detailed quantitative data for Isariin C, such as specific NMR chemical shifts and mass

spectrometry fragmentation patterns, are contained within the original 1981 publication by

Deffieux et al. and are not widely available in public databases. The abstract of this seminal

work indicates that the structure was determined using mass spectrometry and chemical

analysis of its constituent amino acids.[1]

For illustrative purposes, a general workflow for the characterization of a novel

cyclodepsipeptide like Isariin C is presented below.
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Figure 1. A generalized experimental workflow for the isolation and structural elucidation of a

fungal metabolite like Isariin C.

Experimental Protocols
The precise experimental protocols for the isolation and characterization of Isariin C are

detailed in the 1981 publication in the Journal of Antibiotics.[1] These methods would have

included standard techniques of the time for natural product chemistry.

Fermentation and Extraction
A generalized protocol for obtaining cyclodepsipeptides from fungal cultures involves the

following steps:

Fermentation: Culturing the Isaria felina strain in a suitable liquid medium to promote the

production of secondary metabolites.

Extraction: Separation of the fungal mycelium from the culture broth, followed by extraction

of both with an organic solvent (e.g., ethyl acetate, methanol).

Concentration: Removal of the solvent under reduced pressure to yield a crude extract.

Isolation and Purification
The crude extract is then subjected to a series of chromatographic techniques to isolate the

pure compound:

Column Chromatography: Initial separation of the crude extract on a silica gel or other

stationary phase column with a gradient of solvents.

High-Performance Liquid Chromatography (HPLC): Further purification of the fractions

containing the compound of interest using a more selective HPLC column and solvent

system.

Structure Determination
The structure of the purified Isariin C was determined using a combination of spectroscopic

and chemical methods as outlined in the 1981 paper:[1]
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Mass Spectrometry: To determine the molecular weight and obtain fragmentation patterns

that provide clues about the sequence of amino and hydroxy acids.

Acid Hydrolysis: Breaking the amide and ester bonds to release the constituent amino acids

and the β-hydroxy acid.

Amino Acid Analysis: Identification and quantification of the individual amino acids using

techniques such as chromatography.

NMR Spectroscopy: Although less common for full elucidation in 1981, NMR would have

been used to provide information on the connectivity of atoms and the stereochemistry of the

molecule.

Biological Activity
The initial study by Baute et al. (1981), a companion paper to the structure elucidation,

reported that Isariin C exhibited insecticidal activity against the larvae of Galleria mellonella

(greater wax moth).[2] This suggests potential applications in the development of bio-

insecticides. Further research into other biological activities of Isariin C is not extensively

documented in publicly accessible literature.

Signaling Pathways
Currently, there is no available information in the public domain detailing the specific signaling

pathways affected by Isariin C. Research into its mechanism of action would be a valuable

area for future investigation. A hypothetical logical diagram illustrating a potential research path

to identify such pathways is provided below.
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Figure 2. A logical workflow for investigating the potential signaling pathways affected by

Isariin C.

This technical guide provides a foundational understanding of Isariin C based on available

literature. Further in-depth analysis is contingent upon access to the primary research that first

described this molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. New insecticidal cyclodepsipeptides from the fungus Isaria felina. II. Structure elucidation
of isariins B, C and D - PubMed [pubmed.ncbi.nlm.nih.gov]

2. New insecticidal cyclodepsipeptides from the fungus Isaria felina. I. Production, isolation
and insecticidal properties of isariins B, C and D - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Unveiling the Molecular Architecture of Isariin C: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15572489#what-is-the-chemical-structure-of-isariin-c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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